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Compound of Interest

Compound Name:
5-Fluoro-2-methoxyisonicotinic

acid

CAS No.: 884495-30-1

Cat. No.: B1388057

Get Quote

5-Fluoro-2-methoxyisonicotinic acid is a substituted pyridine derivative that serves as a

crucial building block in medicinal chemistry and pharmaceutical research.[1] Its structural

features—a pyridine core, a carboxylic acid, a methoxy group, and a fluorine atom—make it a

versatile intermediate for synthesizing novel bioactive compounds with potential applications in

areas such as oncology and infectious diseases.[1]

Accurate and comprehensive structural confirmation and purity assessment are paramount in

the drug development pipeline. This guide provides a senior application scientist's perspective

on the multi-faceted spectroscopic characterization of 5-Fluoro-2-methoxyisonicotinic acid.

We will delve into the core techniques of Mass Spectrometry (MS), Nuclear Magnetic

Resonance (NMR) spectroscopy (¹H and ¹³C), and Infrared (IR) Spectroscopy. This document

is structured not as a rigid template, but as a logical workflow, explaining the causality behind

experimental choices and the interpretation of spectral data to build a cohesive, self-validating

analytical picture of the molecule.
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Before delving into the spectra, understanding the basic molecular properties is essential.

Molecular Formula: C₇H₆FNO₃

Molecular Weight (Monoisotopic): 171.03317 Da[2]

CAS Number: 884495-30-1[1]

Appearance: White Powder[1]

Below is the chemical structure with the standard IUPAC numbering for the pyridine ring, which

will be used for all spectroscopic assignments.

Caption: Structure of 5-Fluoro-2-methoxyisonicotinic acid.

High-Resolution Mass Spectrometry (HRMS)
Expertise & Experience: The Rationale for HRMS For any novel compound or key intermediate,

the first and most fundamental question is: "What is its elemental composition?" High-

Resolution Mass Spectrometry (HRMS) is the definitive technique to answer this. Unlike

nominal mass instruments, HRMS provides a highly accurate mass measurement (typically to

within 5 ppm), which allows for the unambiguous determination of the molecular formula. This

is a critical first pass in structural confirmation, ruling out a vast number of alternative

possibilities. Techniques like electrospray ionization (ESI) or atmospheric pressure chemical

ionization (APCI) are ideal for a polar, low-molecular-weight analyte like this.[3]

Experimental Protocol: HRMS via ESI

Sample Preparation: A dilute solution of the analyte is prepared (approx. 1 mg/mL) in a

suitable solvent such as methanol or acetonitrile.

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-

Flight (TOF) instrument, equipped with an ESI source is used.[4][5]

Ionization Mode: Analysis is run in both positive and negative ion modes to maximize

information. The carboxylic acid moiety makes it particularly sensitive to negative ion mode

detection ([M-H]⁻), while the pyridine nitrogen can be protonated in positive ion mode

([M+H]⁺).[2]
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Data Acquisition: The instrument is calibrated, and data is acquired over a mass range of m/z

50-500.

Data Analysis: The measured mass of the most abundant ion (e.g., [M+H]⁺ or [M-H]⁻) is

compared to the theoretical mass calculated from the molecular formula (C₇H₆FNO₃). The

difference, or mass error, is calculated in parts-per-million (ppm).

Data Presentation: Predicted HRMS Data The following table summarizes the predicted exact

masses for various adducts of 5-Fluoro-2-methoxyisonicotinic acid. An experimental result

within 5 ppm of these values provides high confidence in the elemental composition.

Adduct Molecular Formula Predicted m/z[2] Ionization Mode

[M+H]⁺ C₇H₇FNO₃⁺ 172.04045 Positive

[M+Na]⁺ C₇H₆FNNaO₃⁺ 194.02239 Positive

[M-H]⁻ C₇H₅FNO₃⁻ 170.02589 Negative

Trustworthiness: Self-Validating Protocol The trustworthiness of this analysis is established by

running both positive and negative ion modes. Observing the correct mass for both the

protonated molecule ([M+H]⁺) and the deprotonated molecule ([M-H]⁻) provides two

independent confirmations of the molecular weight, creating a self-validating dataset.

¹H NMR Spectroscopy
Expertise & Experience: The Rationale for ¹H NMR While HRMS confirms the elemental

formula, ¹H NMR spectroscopy reveals the proton environment of the molecule. It tells us the

number of different types of protons, their electronic environment (chemical shift), their

neighboring protons (multiplicity), and their relative quantities (integration). For this molecule,

¹H NMR is critical for confirming the substitution pattern on the pyridine ring and verifying the

presence of the methoxy group.

Experimental Protocol: ¹H NMR

Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a

deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. A small amount of
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tetramethylsilane (TMS) may be added as an internal standard (δ 0.00 ppm).[6]

Instrumentation: Data is acquired on a 400 MHz or higher field NMR spectrometer.

Acquisition: A standard proton experiment is run. Key parameters include a 90° pulse, a

sufficient relaxation delay (e.g., 5 seconds), and 16-32 scans to ensure a good signal-to-

noise ratio.

Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed, phased,

and baseline corrected. The spectrum is calibrated to the residual solvent peak or TMS.

Data Presentation: Expected ¹H NMR Data (in DMSO-d₆) The table below details the predicted

signals for the ¹H NMR spectrum.
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Assignment
Predicted δ
(ppm)

Multiplicity
Coupling
Constant
(J)

Integration Rationale

H6 ~8.2 - 8.4 d ~3-4 Hz 1H

Proton

adjacent to

nitrogen is

deshielded.

Coupled to F

at C5.

H3 ~7.8 - 8.0 d ~8-9 Hz 1H

Deshielded

by adjacent

nitrogen and

carboxylic

acid. Coupled

to F at C5.

OCH₃ ~3.9 - 4.1 s N/A 3H

Typical

chemical shift

for a methoxy

group on an

aromatic ring.

COOH ~13.0 - 14.0 br s N/A 1H

Carboxylic

acid protons

are highly

deshielded

and often

show a broad

signal.

Authoritative Grounding & Interpretation The key feature of this spectrum is the presence of two

signals in the aromatic region, both appearing as doublets due to coupling with the fluorine

atom.

H-F Coupling: The fluorine at the C5 position will couple to the protons at C6 and C3. The

through-space coupling to H6 (⁴JHF) is typically smaller (~3-4 Hz), while the through-bond
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coupling to H3 (³JHF) is larger (~8-9 Hz). This difference in coupling constants is a powerful

tool for assigning the H3 and H6 protons unambiguously.[7]

Chemical Shifts: The proton at C6 is expected to be further downfield than H3 due to the

strong deshielding effect of the adjacent electronegative nitrogen atom.

H6

F5
 ⁴JHF ≈ 3-4 Hz

H3

 ³JHF ≈ 8-9 Hz

Click to download full resolution via product page

Caption: Key ¹H-¹⁹F spin-spin couplings in the molecule.

¹³C NMR Spectroscopy
Expertise & Experience: The Rationale for ¹³C NMR ¹³C NMR spectroscopy provides

information about the carbon skeleton of the molecule. Each unique carbon atom gives a

distinct signal, allowing us to confirm the presence of all seven carbons in 5-Fluoro-2-
methoxyisonicotinic acid. The chemical shifts are highly sensitive to the local electronic

environment, making it possible to assign the carbonyl, aromatic, and methoxy carbons.

Furthermore, coupling between carbon and fluorine (¹³C-¹⁹F coupling) provides another layer of

structural confirmation.

Experimental Protocol: ¹³C NMR

Sample and Instrumentation: The same sample and spectrometer as for ¹H NMR are used.

Acquisition: A standard proton-decoupled ¹³C experiment (e.g., PENDANT or DEPT) is run.

Proton decoupling simplifies the spectrum by removing C-H coupling, resulting in a single

peak for each unique carbon. A larger number of scans (e.g., 1024 or more) is typically

required due to the low natural abundance of the ¹³C isotope.
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Data Presentation: Expected ¹³C NMR Data (in DMSO-d₆) The table below details the predicted

signals for the proton-decoupled ¹³C NMR spectrum.
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Assignment
Predicted δ
(ppm)

Multiplicity
(from C-F
coupling)

Coupling
Constant
(¹JCF, ²JCF)

Rationale

COOH ~165 - 170 d ~3-5 Hz

Typical

carboxylic acid

carbon shift.[8]

Coupled to F

(⁴JCF).

C2 ~160 - 164 d ~10-15 Hz

Carbon attached

to both N and O

is highly

deshielded.

Coupled to F

(³JCF).

C5 ~155 - 159 d ~230-250 Hz

Carbon directly

bonded to F

shows a large

one-bond

coupling

constant.

C4 ~145 - 150 d ~15-20 Hz

Aromatic carbon

adjacent to C-F

bond. Coupled to

F (²JCF).

C6 ~140 - 145 d ~15-20 Hz

Aromatic carbon

adjacent to C-F

bond. Coupled to

F (²JCF).

C3 ~110 - 115 d ~4-6 Hz

Aromatic carbon.

Coupled to F

(³JCF).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Structural_Assignment/Interpreting_C-13_NMR_Spectra
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


OCH₃ ~53 - 56 s N/A

Typical methoxy

carbon chemical

shift.[8]

Authoritative Grounding & Interpretation The most diagnostic feature of the ¹³C NMR spectrum

is the large one-bond coupling constant (¹JCF) for C5, which is expected to be in the range of

230-250 Hz.[9] This large splitting immediately identifies the carbon atom directly attached to

the fluorine. The other aromatic carbons will also appear as doublets due to smaller two-bond

(²JCF) and three-bond (³JCF) couplings, providing definitive evidence for the fluorine's position

on the ring. The distinct chemical shifts for the carbonyl, C-O, and methoxy carbons further

solidify the structural assignment.

Infrared (IR) Spectroscopy
Expertise & Experience: The Rationale for IR Spectroscopy IR spectroscopy is a rapid and

powerful technique for identifying the functional groups present in a molecule.[10] Each

functional group absorbs infrared radiation at a characteristic frequency, corresponding to the

vibration of its bonds. For this molecule, IR is used to quickly confirm the presence of the

carboxylic acid (both O-H and C=O stretches), the aromatic ring, and the C-O and C-F bonds.

It is an excellent technique for routine quality control.

Experimental Protocol: Solid-State IR (KBr Pellet)

Sample Preparation: Grind ~1 mg of the solid sample with ~100 mg of dry potassium

bromide (KBr) powder using an agate mortar and pestle until a fine, uniform powder is

obtained.[11]

Pellet Formation: Place the powder into a pellet die and press it under high pressure (several

tons) to form a transparent or translucent disc.[11]

Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and

acquire the spectrum, typically over the range of 4000-400 cm⁻¹. A background spectrum of

the empty spectrometer is recorded first and automatically subtracted from the sample

spectrum.

Data Presentation: Expected Characteristic IR Absorptions
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Wavenumber
(cm⁻¹)

Vibration Type Intensity Functional Group

2500-3300 O-H stretch Broad, Strong Carboxylic Acid

~3100-3000 C-H stretch Medium Aromatic C-H

~2950, ~2850 C-H stretch Medium Methoxy C-H

~1720-1700 C=O stretch Strong, Sharp Carboxylic Acid

~1600, ~1480 C=C stretch Medium Aromatic Ring

~1250 C-O stretch Strong
Aryl-O bond

(methoxy)

~1100-1000 C-F stretch Strong Aryl-F bond

Authoritative Grounding & Interpretation The IR spectrum provides a characteristic "fingerprint"

for the molecule. The most prominent and diagnostic peak will be the strong, sharp carbonyl

(C=O) absorption around 1710 cm⁻¹. This peak, in conjunction with the extremely broad O-H

absorption from 2500-3300 cm⁻¹, is definitive evidence for the carboxylic acid functional group.

[12] The presence of bands in the 1600-1480 cm⁻¹ region confirms the aromatic pyridine ring,

and a strong band around 1100-1000 cm⁻¹ is indicative of the C-F bond.[13]

Integrated Spectroscopic Analysis Workflow
No single technique provides the complete picture. The true power of spectroscopic

characterization lies in integrating the data from all methods to build an unassailable structural

proof.
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Sample: 5-Fluoro-2-methoxy-
isonicotinic Acid

HRMS Analysis NMR Analysis
(¹H & ¹³C) IR Spectroscopy

Result:
Elemental Formula Confirmed

(C₇H₆FNO₃)

Result:
Atom Connectivity & 

Substitution Pattern Confirmed

Result:
Key Functional Groups Confirmed

(COOH, Ar, OCH₃, C-F)

Final Confirmation:
Structure & Purity Verified

Click to download full resolution via product page

Caption: Workflow for integrated spectroscopic confirmation.

Conclusion
The spectroscopic characterization of 5-Fluoro-2-methoxyisonicotinic acid is a systematic

process where each analytical technique provides a unique and complementary piece of the

structural puzzle. High-resolution mass spectrometry confirms the elemental formula. ¹H and

¹³C NMR spectroscopy elucidates the precise atomic connectivity, substitution pattern, and

electronic environment of the carbon-hydrogen framework, with characteristic H-F and C-F

couplings providing definitive proof of the fluorine's location. Finally, infrared spectroscopy

offers rapid confirmation of the key functional groups. Together, these methods provide a

robust, self-validating dataset that ensures the identity, purity, and quality of this important
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pharmaceutical intermediate, underpinning the integrity of subsequent research and

development efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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